Cas no 1152495-52-7 (3,4-Dihydroquinoline-2-one 6-Oxoacetic Acid)

• Product Name: 3,4-Dihydroquinoline-2-one 6-Oxoacetic Acid
• CAS No: 1152495-52-7
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• MDL: MFCD11103001
• CID: 2085859
• PubChem ID: 43140386
• Update Time: 2025-05-26

3,4-Dihydroquinoline-2-one 6-Oxoacetic Acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydroquinoline-2-one 6-Oxoacetic Acid
• 2-Oxo-2-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetic acid

• MDL： MFCD11103001
• Inchi： 1S/C11H9NO4/c13-9-4-2-6-5-7(10(14)11(15)16)1-3-8(6)12-9/h1,3,5H,2,4H2,(H,12,13)(H,15,16)
• InChI Key： VROBXYCNRXJCMR-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C(C(=O)O)=O)C=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 339
• Topological Polar Surface Area: 83.5

Additional information on 3,4-Dihydroquinoline-2-one 6-Oxoacetic Acid

3,4-Dihydroquinoline-2-one 6-Oxoacetic Acid: A Comprehensive Overview

The compound with CAS No. 1152495-52-7, commonly referred to as 3,4-Dihydroquinoline-2-one 6-Oxoacetic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a dihydroquinoline ring system with an oxoacetic acid moiety. The dihydroquinoline core is a partially saturated quinoline derivative, while the oxoacetic acid group introduces a carboxylic acid functionality with a ketone group, making this compound versatile in its chemical and biological properties.

Recent studies have highlighted the potential of 3,4-Dihydroquinoline-2-one 6-Oxoacetic Acid in various applications, particularly in drug discovery and material science. Researchers have explored its ability to act as a scaffold for designing bioactive molecules due to its structural flexibility and reactivity. The compound's dihydroquinoline framework has been shown to exhibit interesting pharmacokinetic properties, making it a promising candidate for developing drugs targeting specific biological pathways.

One of the most notable advancements in the study of this compound involves its role in enzyme inhibition. Scientists have discovered that 3,4-Dihydroquinoline-2-one 6-Oxoacetic Acid can inhibit certain proteases and kinases, which are key players in various disease states such as cancer and neurodegenerative disorders. This finding has opened new avenues for exploring its therapeutic potential in these areas.

In addition to its pharmacological applications, the compound has also been investigated for its role in material synthesis. The oxoacetic acid group's reactivity allows for the formation of stable metal-organic frameworks (MOFs), which have applications in gas storage and catalysis. Recent research has demonstrated that incorporating 3,4-Dihydroquinoline-2-one 6-Oxoacetic Acid into MOF structures can significantly enhance their stability and selectivity.

The synthesis of 3,4-Dihydroquinoline-2-one 6-Oxoacetic Acid has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield but also reduced the environmental impact of its production process. Researchers are now focusing on scaling up these methods to meet the growing demand for this compound in both academic and industrial settings.

From a structural standpoint, the compound's dihydroquinoline ring system provides a rigid framework that can be further functionalized to introduce additional bioactive groups. This modularity has made it a popular choice for medicinal chemists aiming to design molecules with enhanced potency and selectivity.

In conclusion, 3,4-Dihydroquinoline-2-one 6-Oxoacetic Acid (CAS No. 1152495-52-7) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a key player in future research and development efforts.